4-methyl-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C19H18F3N3O4/c1-12-2-3-13(10-17(12)25(27)28)18(26)23-15-11-14(19(20,21)22)4-5-16(15)24-6-8-29-9-7-24/h2-5,10-11H,6-9H2,1H3,(H,23,26)
• InChI Key: FQXTXIKGANBHCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C19H18F3N3O4
• Molecular Weight: 409.4 g/mol

Description

4-methyl-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-3-nitrobenzamide, commonly known as MNTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. MNTB is a potent inhibitor of the enzyme poly (ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair mechanisms.

Mechanism of Action

MNTB exerts its effects by inhibiting the enzyme PARP, which plays a crucial role in DNA repair mechanisms. PARP inhibitors such as MNTB prevent the repair of damaged DNA, leading to the accumulation of DNA damage and ultimately cell death. This mechanism of action makes MNTB a potent anti-cancer agent.
Biochemical and Physiological Effects:
MNTB has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer effects, MNTB has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. MNTB has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MNTB has several advantages for use in lab experiments. It is a potent and selective inhibitor of PARP, making it a useful tool for studying the role of PARP in various biological processes. However, MNTB has some limitations as well. It is a relatively expensive compound, which may limit its use in some experiments. Additionally, MNTB has limited solubility in aqueous solutions, which may make it difficult to use in some experimental systems.

Future Directions

There are several future directions for the study of MNTB. One area of research is the development of more effective PARP inhibitors, which may have even greater potential for the treatment of cancer and other diseases. Another area of research is the study of the effects of MNTB on other biological processes, such as immune function and metabolism. Finally, the potential use of MNTB in combination with other drugs for the treatment of cancer and other diseases should be explored.
In conclusion, MNTB is a promising compound with significant potential for use in scientific research. Its potent inhibition of PARP makes it a useful tool for studying various biological processes, and its potential applications in the treatment of cancer and other diseases make it an exciting area of research. Further studies are needed to fully understand the potential of MNTB and to develop more effective PARP inhibitors.

Scientific Research Applications

MNTB has been extensively studied for its potential applications in various areas of scientific research. One of the most promising applications of MNTB is in the field of cancer research. PARP inhibitors such as MNTB have shown significant potential in the treatment of cancer, particularly in the treatment of breast and ovarian cancers. MNTB has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.